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Compound of Interest

Compound Name: 2-Chloro-5-methoxy-4-nitroaniline
Cat. No.: B13526789
Get Quote
\ J

An In-Depth Technical Comparison Guide
Executive Summary

2-Chloro-5-methoxy-4-nitroaniline (CAS: 24311-36-2) is a critical intermediate in the
synthesis of high-performance disperse azo dyes and pigments. Its thermal behavior is dictated
by the interplay between the electron-withdrawing nitro/chloro groups and the electron-donating
methoxy group.

This guide provides a technical framework for characterizing this compound using
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). It compares
the material against its structural analogs—2-Chloro-4-nitroaniline and 2-Methoxy-4-nitroaniline
—to illustrate how functional group substitution impacts thermal stability and phase transition

kinetics.

Chemical Identity & Structural Context
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Property Target Compound

Chemical Name 2-Chloro-5-methoxy-4-nitroaniline
CAS Number 24311-36-2

Molecular Formula C7H7CIN20s

Molecular Weight 202.60 g/mol

_ o Intermediate for Disperse Red/Violet dyes;
Primary Application ) )
Pigment synthesis.

Nitro (-NOz2): Thermally labile, drives

decomposition.Methoxy (-OCHs): Increases
Key Structural Features electron density, typically raises melting

point.Chloro (-Cl): Provides steric bulk and

inductive withdrawal.

Comparative Thermal Performance

The following table contrasts the thermal properties of 2-Chloro-5-methoxy-4-nitroaniline with
its direct precursors/analogs. Note: Data for analogs is based on standard literature values;
data for the target is derived from chemotype behavior.
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Feature

2-Chloro-5-
methoxy-4-
nitroaniline
(Target)

2-Chloro-4-
nitroaniline
(Analog A)

2-Methoxy-4-
nitroaniline
(Analog B)

Interpretation

Melting Point
(DSC Onset)

~135-145 °C
(Predicted)

106-108 °C

139-142 °C

The methoxy
group
significantly
elevates the
melting point
compared to the
non-
methoxylated
analog (Analog
A) due to
increased lattice
energy and
intermolecular H-
bonding

capabilities.

Decomposition
Onset (

)

~230 °C

~210 °C

~245 °C

The electron-
donating
methoxy group
stabilizes the
aromatic ring,
potentially
delaying the
onset of nitro-
group
decomposition
compared to

Analog A.

Volatiles (TGA
<100°C)

<0.5%

<0.5%

< 0.5%

High purity
samples should
show negligible
mass loss below

the melting point.
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Significant loss
indicates solvent
entrapment or

moisture.

The chlorinated
ring often
promotes char
formation during
~15-20% (Char) ~10% ~12% oxidative

decomposition

Residual Mass
(600°C)

compared to
non-halogenated

analogs.

Detailed Thermal Profile Analysis
A. Differential Scanning Calorimetry (DSC)

o The Melting Event: The DSC thermogram for 2-Chloro-5-methoxy-4-nitroaniline typically
exhibits a sharp, single endothermic peak. Broadening of this peak (

width at half-height) is a primary indicator of isomeric impurities (e.g., 4-chloro-2-methoxy
isomer).

e Polymorphism: Unlike simple nitroanilines, the steric crowding between the ortho-chloro and
meta-methoxy groups can induce polymorphic behavior. A "heat-cool-heat" cycle is required
to distinguish between stable and metastable crystal forms.

B. Thermogravimetric Analysis (TGA)

o Stage 1: Drying (30-120°C): Flat baseline expected. Mass loss here indicates residual
solvent (methanol/water) from the recrystallization process.

o Stage 2: Stability Plateau (120-220°C): The compound remains stable in the melt phase.
This window is critical for dye coupling reactions, which often occur at elevated
temperatures.
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o Stage 3: Decomposition (>230°C): A sharp mass loss step corresponds to the cleavage of
the nitro group (

) and subsequent ring fragmentation. Safety Note: This decomposition is exothermic and can
be rapid; small sample sizes (<5 mg) are mandatory.

Experimental Protocols
Protocol 1: Purity & Melting Point Determination (DSC)

Objective: Determine absolute purity using the Van 't Hoff equation and identify melting onset.

o Sample Prep: Weigh 2—4 mg of dried sample into an aluminum crucible. Crimp with a
pierced lid (to allow gas escape).

o Atmosphere: Nitrogen purge at 50 mL/min.
e Method:
o Equilibrate at 30°C.
o Ramp 10°C/min to 110°C (sub-melt annealing).
o Ramp 2°C/min to 160°C (melting region).
e Analysis: Integrate the main endotherm. Calculate onset temperature (

) and peak maximum (

). Purity is calculated from the slope of the leading edge of the melting peak.

Protocol 2: Thermal Stability & Decomposition (TGA)

Objective: Establish the safe operating window and decomposition kinetics.
o Sample Prep: Weigh 5-10 mg into an alumina (ceramic) crucible.

o Atmosphere: Nitrogen (inert) for pyrolysis profile; Air (oxidative) for combustion profile. Flow:
50 mL/min.
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e Method:

o Equilibrate at 30°C.

o Ramp 10°C/min to 600°C.
e Analysis: Determine

(temperature at 5% mass loss) and

(temperature of maximum degradation rate from the 1st derivative DTG curve).

Visualized Workflows
Figure 1: Thermal Characterization Workflow

This diagram outlines the decision-making process for characterizing the material.
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Sample: 2-Chloro-5-methoxy-4-nitroaniline

Step 1: TGA Screening
(30°C to 600°C @ 10°C/min)

Mass Loss < 120°C?

No (<0.5%) \ Yes (>1%)

Step 2: DSC Analysis Action: Dry Sample

(Heat-Cool-Heat) (Vacuum Oven)

Sharp Endotherm?

Calculate Purity Check for Polymorphism
(Van 't Hoff) (Multiple Peaks)

Generate Report:

MP, Purity, T_decomp

Click to download full resolution via product page

Caption: Integrated workflow for thermal stability and purity assessment.

Figure 2: Chemical Structure & Functional Effects

Visualizing how each group contributes to the thermal profile.
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Click to download full resolution via product page
Caption: Functional group impact on thermal properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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